Cas no 108825-20-3 (1,1'-(3,4-Dihydroisoquinoline-2,5(1H)-diyl)diethanone)

• Product Name: 1,1'-(3,4-Dihydroisoquinoline-2,5(1H)-diyl)diethanone
• CAS No: 108825-20-3
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1038495
• PubChem ID: 70700994
• Update Time: 2025-04-20

1,1'-(3,4-Dihydroisoquinoline-2,5(1H)-diyl)diethanone Chemical and Physical Properties

Names and Identifiers

• 1,1'-(3,4-Dihydroisoquinoline-2,5(1H)-diyl)diethanone
• 1-(2-acetyl-3,4-dihydro-1H-isoquinolin-5-yl)ethanone
• AK100627
• ANW-70065
• CTK8C3416
• KB-216067
• DTXSID50743773
• 1-(5-acetyl-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one
• 1,1'-(3,4-dihydroisoquinoline-2,5(1H)-diyl)bis(ethan-1-one)
• AKOS016001788
• 108825-20-3
• 1,1'-(3,4-Dihydroisoquinoline-2,5(1H)-diyl)di(ethan-1-one)

• MDL： MFCD22051105
• Inchi： 1S/C13H15NO2/c1-9(15)12-5-3-4-11-8-14(10(2)16)7-6-13(11)12/h3-5H,6-8H2,1-2H3
• InChI Key： JAHPURCLSLXXIA-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC2C=CC=C(C(C)=O)C=2CC1

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.4Ų